Cas no 1798417-29-4 ((E)-2-Cyano-N-(4-fluorophenyl)-3-(furan-2-yl)-N-methylprop-2-enamide)

• Product Name: (E)-2-Cyano-N-(4-fluorophenyl)-3-(furan-2-yl)-N-methylprop-2-enamide
• CAS No: 1798417-29-4
• MF: C₁₅H₁₁FN₂O₂
• MW: 270.258446931839
• CID: 5844508
• PubChem ID: 75416621
• Update Time: 2025-05-27

(E)-2-Cyano-N-(4-fluorophenyl)-3-(furan-2-yl)-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2867511233
• 1798417-29-4
• (E)-2-Cyano-N-(4-fluorophenyl)-3-(furan-2-yl)-N-methylprop-2-enamide
• 2-cyano-N-(4-fluorophenyl)-3-(furan-2-yl)-N-methylprop-2-enamide
• EN300-26588447

• Inchi： 1S/C15H11FN2O2/c1-18(13-6-4-12(16)5-7-13)15(19)11(10-17)9-14-3-2-8-20-14/h2-9H,1H3/b11-9+
• InChI Key： YCEATIPDOZWSNH-PKNBQFBNSA-N
• SMILES： FC1C=CC(=CC=1)N(C)C(/C(/C#N)=C/C1=CC=CO1)=O

Computed Properties

• Exact Mass: 270.08045576g/mol
• Monoisotopic Mass: 270.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.2Ų

Additional information on (E)-2-Cyano-N-(4-fluorophenyl)-3-(furan-2-yl)-N-methylprop-2-enamide

Comprehensive Overview of (E)-2-Cyano-N-(4-fluorophenyl)-3-(furan-2-yl)-N-methylprop-2-enamide (CAS No. 1798417-29-4)

The compound (E)-2-Cyano-N-(4-fluorophenyl)-3-(furan-2-yl)-N-methylprop-2-enamide, identified by its CAS No. 1798417-29-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule features a unique combination of functional groups, including a cyano group, a fluorophenyl ring, and a furan moiety, which contribute to its distinct chemical and physical properties. Researchers are particularly interested in its potential applications as a building block for pharmaceuticals, agrochemicals, and advanced materials.

One of the most intriguing aspects of (E)-2-Cyano-N-(4-fluorophenyl)-3-(furan-2-yl)-N-methylprop-2-enamide is its structural versatility. The presence of the furan-2-yl group introduces aromaticity and electron-rich characteristics, which can be leveraged in designing compounds with enhanced biological activity. Meanwhile, the 4-fluorophenyl moiety is known for its ability to improve metabolic stability and bioavailability, making this compound a promising candidate for drug discovery. The cyano group further adds to its reactivity, enabling a wide range of synthetic transformations.

In recent years, there has been a growing interest in the development of heterocyclic compounds like (E)-2-Cyano-N-(4-fluorophenyl)-3-(furan-2-yl)-N-methylprop-2-enamide, driven by their potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Searches for terms like "furan derivatives in drug design" and "fluorophenyl compounds in agrochemicals" have surged, reflecting the scientific community's focus on these areas. This compound's unique structure positions it as a valuable tool for researchers exploring novel solutions to these pressing issues.

The synthesis of CAS No. 1798417-29-4 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and efficiency. These methods align with the broader trend toward green chemistry, as researchers seek to minimize waste and reduce the environmental impact of chemical synthesis. The compound's stability under various conditions also makes it suitable for large-scale production.

From an industrial perspective, (E)-2-Cyano-N-(4-fluorophenyl)-3-(furan-2-yl)-N-methylprop-2-enamide has shown promise in the development of high-performance materials. Its conjugated system and electron-withdrawing groups make it a potential candidate for organic electronics, such as OLEDs and photovoltaic cells. This aligns with the increasing demand for sustainable energy solutions and the rise of searches for "organic materials for renewable energy." The compound's ability to interact with light and electrons could pave the way for breakthroughs in next-generation technologies.

In conclusion, (E)-2-Cyano-N-(4-fluorophenyl)-3-(furan-2-yl)-N-methylprop-2-enamide (CAS No. 1798417-29-4) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from pharmaceuticals to renewable energy, underscore its importance in modern research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for innovative and sustainable solutions.